N-(2,3-dimethylphenyl)-2-((3-(2-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[3-[(2-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide
• InChI: InChI=1S/C21H19FN6OS/c1-13-6-5-9-17(14(13)2)25-18(29)11-30-21-19-20(23-12-24-21)28(27-26-19)10-15-7-3-4-8-16(15)22/h3-9,12H,10-11H2,1-2H3,(H,25,29)
• InChI Key: HDLKWORVKDDBGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NC=NC3=C2N=NN3CC4=CC=CC=C4F)C
• Molecular Formula: C21H19FN6OS
• Molecular Weight: 422.5 g/mol

Description

N-(2,3-dimethylphenyl)-2-((3-(2-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H19FN6OS and its molecular weight is 422.48. The purity is usually 95%.
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Scientific Research Applications

Radiolabeling for Imaging

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides has been developed as selective ligands for imaging the translocator protein (18 kDa) using PET. Among these, compounds have been designed with fluorine atoms in their structure, allowing labeling with fluorine-18 for in vivo imaging, suggesting their application in radiochemistry and diagnostic imaging (Dollé et al., 2008).

Organic Light-emitting Properties

The self-assembly of 1,2,4-triazolo[1,5-a]pyrimidine derivatives into supramolecular microfibers with blue organic light-emitting properties has been reported. This indicates their potential application in the field of materials science, specifically for the development of organic light-emitting diodes (OLEDs) (Liu et al., 2008).

Antimicrobial Activities

Some derivatives have shown antimicrobial activities, which are significant in the development of new antibacterial agents. This aspect of research underlines their potential use in medicinal chemistry for creating novel treatments against bacterial infections (Hossain & Bhuiyan, 2009).

Synthesis and Biological Evaluation

A series of pyrazolo[1,5-a]pyrimidine derivatives related to known compounds have been synthesized and evaluated for their biological activities. This includes research into their potential as ligands for the translocator protein 18 kDa (TSPO), highlighting their relevance in studying neuroinflammation and related neurological conditions (Damont et al., 2015).

Amplification of Antibacterial Agents

Derivatives of triazolopyrimidine have been explored for their ability to amplify the effects of phleomycin against E. coli, indicating their potential use in enhancing the efficacy of existing antibacterial treatments (Brown et al., 1978).